Cas no 91505-28-1 (2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-)

• Product Name: 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-
• CAS No: 91505-28-1
• MF: C₆H₅ClO₂S
• MW: 176.620699644089
• CID: 3279136
• PubChem ID: 13376220
• Update Time: 2025-04-21

2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHENECARBOXYLIC ACID, 5-CHLORO-3-METHYL-
• 5-Chloro-3-methylthiophene-2-carboxylic acid
• 91505-28-1
• 5-Chloro-3-methylthiophene-2-carboxylicacid
• SCHEMBL3425861
• NELGVVDDIWKCLC-UHFFFAOYSA-N
• 5-Chloro-3-methyl-thiophene-2-carboxylic acid
• methyl 5-chloro-thiophene-2-carboxylic acid

• Inchi： 1S/C6H5ClO2S/c1-3-2-4(7)10-5(3)6(8)9/h2H,1H3,(H,8,9)
• InChI Key： NELGVVDDIWKCLC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C(=O)O)S1

Computed Properties

• Exact Mass: 175.9698783g/mol
• Monoisotopic Mass: 175.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids